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Compound of Interest

Compound Name: Doxazosin D8

Cat. No.: B3044108 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the commercial availability of

Doxazosin D8, a deuterated analog of the selective alpha-1 adrenergic receptor antagonist,

Doxazosin. This document is intended to serve as a resource for researchers, scientists, and

drug development professionals, offering detailed insights into its procurement, analytical

applications, and the underlying signaling pathways of its non-deuterated counterpart.

Commercial Availability and Specifications
Doxazosin D8 is readily available from several reputable suppliers of research chemicals and

analytical standards. It is primarily used as an internal standard in pharmacokinetic and

bioanalytical studies to ensure the accuracy and precision of quantitative analyses of

Doxazosin in biological matrices. The compound is typically supplied as a solid, with both the

free base and the hydrochloride salt forms being commercially available. Researchers should

always refer to the supplier's Certificate of Analysis (CoA) for lot-specific information.

Below is a summary of typical product specifications from various suppliers. Note that purity

and other parameters may vary between batches and suppliers.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
(Typical)

Clearsynth Doxazosin-d8
1126848-44-

9

C₂₃H₁₇D₈N₅O

₅
459.52 >98%

Clearsynth
Doxazosin-d8

Hydrochloride

1219803-95-

8

C₂₃H₁₈D₈ClN

₅O₅
495.99 98.69%[1]

MedChemEx

press

Doxazosin-d8

hydrochloride

1219803-95-

8

C₂₃H₁₈D₈ClN

₅O₅
495.99 99.53%[2]

Simson

Pharma

Limited

Doxazosin-d8
1126848-44-

9

C₂₃H₁₇D₈N₅O

₅
459.53 CoA provided

LGC

Standards

Doxazosin-d8

Hydrochloride

1219803-95-

8

C₂₃D₈H₁₇N₅O

₅ · ClH
495.985 CoA provided

Axios

Research

Doxazosin-d8

HCl

1219803-95-

8

C₂₃H₁₇D₈N₅O

₅ · HCl
495.99

CoA

provided[3]

Veeprho
Doxazosin-

D8

1126848-44-

9

C₂₃H₁₇D₈N₅O

₅
459.53 In Stock

Note: This table is for informational purposes and researchers should confirm details with the

respective suppliers.

Experimental Protocols: Bioanalytical Method for
Doxazosin Quantification
Doxazosin D8 is an ideal internal standard for the quantification of doxazosin in biological

samples, such as plasma, using Liquid Chromatography with tandem Mass Spectrometry (LC-

MS/MS). Its chemical properties are nearly identical to doxazosin, but its increased mass

allows for clear differentiation in a mass spectrometer.

Below is a synthesized, detailed protocol based on established methodologies for the

determination of doxazosin in human plasma.[2][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.drugs.com/tips/doxazosin-patient-tips
https://go.drugbank.com/drugs/DB00590
https://pmc.ncbi.nlm.nih.gov/articles/PMC12269490/
https://www.benchchem.com/product/b3044108?utm_src=pdf-body
https://go.drugbank.com/drugs/DB00590
https://synapse.patsnap.com/article/what-is-the-mechanism-of-doxazosin-mesylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To accurately quantify the concentration of doxazosin in human plasma using a

validated LC-MS/MS method with Doxazosin D8 as an internal standard.

Materials and Reagents:

Doxazosin reference standard

Doxazosin D8 (internal standard)

Human plasma (with K2EDTA as anticoagulant)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Ammonium acetate

Formic acid

Water (HPLC grade)

tert-Butyl methyl ether

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Analytical column (e.g., C18 column)

Procedure:

Standard and Internal Standard Stock Solution Preparation:

Prepare a stock solution of Doxazosin (1 mg/mL) in methanol.

Prepare a stock solution of Doxazosin D8 (1 mg/mL) in methanol.
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From these stock solutions, prepare working solutions of various concentrations by serial

dilution with a suitable solvent mixture (e.g., 50:50 acetonitrile:water).

Sample Preparation (Liquid-Liquid Extraction):

To 100 µL of human plasma in a microcentrifuge tube, add 25 µL of the Doxazosin D8
internal standard working solution.

Vortex briefly to mix.

Add 1 mL of tert-butyl methyl ether.

Vortex for 10 minutes to extract the analytes.

Centrifuge at 10,000 rpm for 5 minutes.

Transfer the organic supernatant to a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Vortex to mix and transfer to an autosampler vial for analysis.

LC-MS/MS Conditions:

Chromatographic Separation:

Column: C18 analytical column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase: A gradient or isocratic elution can be used. A common mobile phase

consists of a mixture of acetonitrile and an aqueous buffer (e.g., 0.1% formic acid or 5

mM ammonium formate).

Flow Rate: 0.5 - 1.0 mL/min

Column Temperature: 40°C

Injection Volume: 10 µL
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Mass Spectrometric Detection:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions (example):

Doxazosin: Precursor ion (Q1) m/z 452.2 → Product ion (Q3) m/z 247.4

Doxazosin D8: Precursor ion (Q1) m/z 460.2 → Product ion (Q3) m/z 255.4 (Note:

exact m/z will depend on the specific deuteration pattern)

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of doxazosin to Doxazosin D8
against the concentration of the doxazosin standards.

Determine the concentration of doxazosin in the unknown plasma samples by interpolating

their peak area ratios from the calibration curve.

Signaling Pathways and Experimental Workflows
Doxazosin functions as a selective antagonist of alpha-1 adrenergic receptors. These receptors

are G protein-coupled receptors (GPCRs) that, upon activation by endogenous catecholamines

like norepinephrine, initiate a signaling cascade that leads to smooth muscle contraction. By

blocking these receptors, doxazosin promotes smooth muscle relaxation, leading to

vasodilation and a reduction in blood pressure.

Doxazosin's Antagonistic Action on the Alpha-1
Adrenergic Receptor Signaling Pathway
The following diagram illustrates the canonical signaling pathway of the alpha-1 adrenergic

receptor and the point of inhibition by Doxazosin.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3044108?utm_src=pdf-body
https://www.benchchem.com/product/b3044108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space
Cell Membrane

Intracellular Space

Norepinephrine
α1-Adrenergic

Receptor

Activates
Gq Protein

Activates Phospholipase C
(PLC)

Activates
PIP2

Cleaves

IP3

DAG

Endoplasmic
Reticulum

Binds to
receptor on

Protein Kinase C
(PKC)

Activates

Ca²⁺

Releases

Smooth Muscle
Contraction

Leads to

Contributes to

Doxazosin
Blocks

Click to download full resolution via product page

Caption: Doxazosin blocks norepinephrine-mediated activation of the α1-adrenergic receptor.

Experimental Workflow for Bioanalytical Studies
The following diagram outlines a typical workflow for a pharmacokinetic study involving the

quantification of doxazosin using Doxazosin D8.
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Caption: A typical workflow for a pharmacokinetic study using Doxazosin D8.

In summary, Doxazosin D8 is a commercially accessible and indispensable tool for

researchers engaged in the development and analysis of Doxazosin. Its use as an internal
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standard in LC-MS/MS assays ensures the generation of reliable and accurate data, which is

critical for pharmacokinetic and bioequivalence studies. A thorough understanding of the

underlying pharmacology of Doxazosin, particularly its interaction with the alpha-1 adrenergic

signaling pathway, provides a solid foundation for the interpretation of experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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